2-Oxo-6-hydroxy-2H-1-benzopyran-4-carboxylic acid

• IUPAC Name: 6-hydroxy-2-oxochromene-4-carboxylic acid
• InChI: InChI=1S/C10H6O5/c11-5-1-2-8-6(3-5)7(10(13)14)4-9(12)15-8/h1-4,11H,(H,13,14)
• InChI Key: AKSJLMBKEMBXQL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1O)C(=CC(=O)O2)C(=O)O
• Molecular Formula: C10H6O5
• Molecular Weight: 206.15 g/mol

Description

“2-Oxo-6-hydroxy-2H-1-benzopyran-4-carboxylic acid” is a chemical compound. The formula is C6H4O4 and the molecular weight is 140.0936.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a melting point of 260 °C (dec.) (lit.) and solubility in alcohol and ammonium hydroxide.

Scientific Research Applications

Antioxidant and Biological Activities

• Antioxidant and Antimicrobial Properties

  A review of natural carboxylic acids, including 2-Oxo-6-hydroxy-2H-1-benzopyran-4-carboxylic acid derivatives, shows that these compounds exhibit significant antioxidant and antimicrobial activities. The structural differences among selected carboxylic acids impact their biological activities, with some compounds showing high antioxidant potential and antimicrobial properties varying across different microbial strains and experimental conditions (Godlewska-Żyłkiewicz et al., 2020).

• Radical Scavenging Activity

  Chromones, including this compound derivatives, are identified as potent radical scavengers. These compounds are natural constituents in a human diet and exhibit physiological activities beneficial for preventing cell impairment. The radical scavenging potential is attributed to specific structural features such as the double bond, carbonyl group, and hydroxyl groups on the chromone nucleus (Yadav et al., 2014).

Anti-Cancer Effects

• Effects in Hepatocellular Carcinoma: Baicalein, a derivative of this compound, demonstrates notable anti-cancer activities in hepatocellular carcinoma (HCC). It affects various biological processes such as cell proliferation, metastasis, apoptosis, and autophagy. This review highlights baicalein's potential as a novel anticancer drug for HCC treatment, underscoring the need for further development and research (Bie et al., 2017).

Synthesis and Applications

• Biotechnological Routes: Lactic acid, derived from biomass, serves as a precursor for various chemicals, including this compound derivatives. This review discusses the biotechnological routes for producing lactic acid and its derivatives, emphasizing their potential as feedstocks for green chemistry and the synthesis of biodegradable polymers (Gao et al., 2011).

Safety and Hazards

This compound may cause skin irritation, serious eye irritation, and may cause respiratory irritation.